Cas no 2248406-13-3 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate
• CAS No: 2248406-13-3
• MF: C₂₃H₁₉N₃O₅
• MW: 417.414065599442
• CID: 6196446
• PubChem ID: 165723971
• Update Time: 2025-07-15

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525183
• 2248406-13-3
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate

• Inchi： 1S/C23H19N3O5/c27-21-17-8-4-5-9-18(17)22(28)26(21)31-23(29)19-10-11-30-20(19)16-12-24-25(14-16)13-15-6-2-1-3-7-15/h1-9,12,14,19-20H,10-11,13H2/t19-,20+/m1/s1
• InChI Key： VQXGKIAOQNTMBC-UXHICEINSA-N
• SMILES： O1CC[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@@H]1C1C=NN(CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 417.13247072g/mol
• Monoisotopic Mass: 417.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate

Rac-1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl (2R,3R)-2-(1-Benzyl-1H-Pyrazol-4-yl)Oxolane-3-Carboxylate (CAS No. 2248406-13-3)

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate (CAS No. 2248406-13-3) represents a novel molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This intricate structure, characterized by its fused heterocyclic framework and chiral center, has garnered attention due to its unique chemical properties and promising biological activities. The presence of both isoindole and pyrazole moieties in its molecular architecture suggests a rich interplay of electronic and steric effects, which may contribute to its interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving optimal pharmacological efficacy and minimal side effects. The specific stereochemistry of (2R,3R)-configuration in this compound is a critical feature that distinguishes it from its enantiomers and may play a pivotal role in determining its biological profile. The dioxo group incorporated into the molecule introduces electrophilic centers, making it a candidate for further derivatization and functionalization to enhance its binding affinity to specific receptors or enzymes.

The benzyl-pyrazole moiety is another notable feature of this compound, which has been extensively studied for its potential applications in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The benzyl group not only enhances the solubility of the compound but also provides a handle for further chemical modifications, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

In the context of current research trends, this compound aligns well with the growing interest in multitargeted drug design. By integrating multiple pharmacophoric units into a single molecule, it is possible to develop agents that can modulate several biological pathways simultaneously. This approach has shown considerable promise in addressing complex diseases that involve multiple dysregulated pathways. The isoindole core of the compound is particularly noteworthy, as it has been implicated in various biological processes and has shown potential as a scaffold for drug development.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Isoindole derivatives have been reported to interact with neurotransmitter systems, suggesting their utility in modulating neuronal activity. The combination of the pyrazole and oxolane moieties may further enhance its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders. Preliminary studies have indicated that derivatives of this class exhibit promising effects on cognitive function and neuroprotection.

The synthetic route to this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The construction of the dioxo bridge requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the chiral center at the (2R,3R)-configuration necessitates careful selection of chiral auxiliaries or catalysts to achieve enantioselective synthesis. These synthetic challenges underscore the complexity and sophistication required to develop such advanced molecular entities.

From a computational chemistry perspective, this compound offers an excellent model system for studying molecular interactions at an atomic level. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations can be employed to elucidate its binding mode with biological targets. These studies not only provide insights into the mechanism of action but also guide future modifications to optimize its therapeutic potential. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The pharmacokinetic profile of this compound is another area of interest that requires thorough investigation. Factors such as solubility, stability, metabolic degradation pathways, and distribution within biological systems must be carefully evaluated to assess its feasibility as a lead candidate for further development. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing its physicochemical properties.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-benzyl-1H-pyrazol-4-yl)oxolane-3-carboxylate (CAS No. 2248406-13-3) represents a structurally complex and biologically promising molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and chiral center makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating neurological disorders and other complex diseases. As research continues to uncover new applications for this class of compounds, it is likely that additional derivatives will be synthesized and evaluated for their therapeutic efficacy.